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Compound of Interest

Compound Name:
1,3,5-Trimethyl-1,4-

cyclohexadiene

Cat. No.: B1610217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for the use of 1,3,5-Trimethyl-1,4-cyclohexadiene in a research and development

setting.

Chemical and Physical Properties
1,3,5-Trimethyl-1,4-cyclohexadiene is a flammable liquid that requires careful handling to

prevent ignition and exposure.[1][2] Its properties are summarized below.
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Property Value Reference

CAS Number 4074-23-1 [3][4]

Molecular Formula C₉H₁₄ [4][5]

Molecular Weight 122.21 g/mol [4][5]

Boiling Point 172 °C [6]

Density 0.82 g/cm³ (predicted) [6]

UN Number UN3295 [6]

Hazard Class 3 (Flammable Liquid) [6]

Packing Group III [6]

InChI Key
FWNSPYIKHBSEAH-

UHFFFAOYSA-N
[5]

Toxicological and Ecotoxicological Data
Limited quantitative toxicological data for 1,3,5-Trimethyl-1,4-cyclohexadiene is available.

Therefore, it should be handled with care, assuming it may be harmful.

Parameter Value Reference

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Toxicity to Fish No data available

Toxicity to Daphnia No data available

Toxicity to Algae No data available
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Proper PPE is mandatory when handling 1,3,5-Trimethyl-1,4-cyclohexadiene.
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PPE for Handling 1,3,5-Trimethyl-1,4-cyclohexadiene

Eye Protection
(Safety Goggles conforming to EN166/NIOSH)

Proceed with Experiment

Skin Protection
(Flame-retardant, impervious clothing and chemical-resistant gloves)

Respiratory Protection
(Use in a well-ventilated area. If exposure limits are exceeded, use a full-face respirator.)

Before Handling

Experimental Protocol

1. Preparation
- Assemble all necessary equipment.
- Ensure fume hood is operational.

- Don appropriate PPE.

2. Handling
- Dispense the required amount of 1,3,5-Trimethyl-1,4-cyclohexadiene inside the fume hood.

- Keep the container closed when not in use.

3. Reaction
- Perform the experiment, maintaining ventilation.
- Monitor the reaction for any signs of instability.

4. Cleanup and Disposal
- Quench the reaction safely if necessary.

- Dispose of waste in a designated, labeled container.
- Decontaminate glassware and work surfaces.

End Experiment

Start Experiment
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Spill Occurs

Evacuate Immediate Area
and Alert Others

Assess the Spill
(Size and Immediate Danger)

Small Spill?

Contain and Clean Up Spill
(Use absorbent material, non-sparking tools)

Yes

Large Spill or Fire Hazard

No

Dispose of Waste
in a Sealed, Labeled Container

Contact Emergency Services
and EHS

Report the Incident

Decontaminate the Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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